Cas no 130333-46-9 (5-Bromo-2,4-dimethoxybenzaldehyde)

5-Bromo-2,4-dimethoxybenzaldehyde structure
130333-46-9 structure
Product Name:5-Bromo-2,4-dimethoxybenzaldehyde
CAS No:130333-46-9
MF:C9H9BrO3
MW:245.069962263107
MDL:MFCD00010863
CID:102681
PubChem ID:24857591
Update Time:2025-04-18

5-Bromo-2,4-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2,4-dimethoxybenzaldehyde
    • Benzaldehyde,5-bromo-2,4-dimethoxy-
    • 3-bromo-4,6-dimethoxybenzaldehyde
    • 5-Brom-2,4-dimethoxy-benzaldehyd
    • 5-bromo-2,4-dimethoxy-benzaldehyde
    • SBB000845
    • 292516_ALDRICH
    • ASISCHEM R31004
    • TIMTEC-BB SBB000845
    • c1-12-8-4-9(13-2)7(10)3-6(8)5-11
    • C9H9BrO3
    • h3-5H,1-2H
    • ZINC00028461
    • benzaldehyde, 5-bromo-2,4-dimethoxy-
    • 5-Bromo-2,4-dimethoxybenzaldehyde 99%
    • InChI=1/C9H9BrO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H
    • NS-03518
    • F12559
    • SCHEMBL1539323
    • CS-0196352
    • MFCD00010863
    • DTXSID50349916
    • Cambridge id 7173801
    • FT-0643128
    • 5-Bromo-2,4-dimethoxybenzaldehyde, 99%
    • PXDIELLGFUEAIX-UHFFFAOYSA-N
    • 2,4-dimethoxy-5-bromobenzaldehyde
    • 5-bromanyl-2,4-dimethoxy-benzaldehyde
    • A806067
    • 130333-46-9
    • SR-01000253403
    • 2,4-dimethoxy-5-bromo-benzaldehye
    • AKOS000113196
    • SR-01000253403-1
    • J-005795
    • ALBB-014022
    • STL353677
    • DB-041960
    • DTXCID50300986
    • 625-727-6
    • MDL: MFCD00010863
    • Inchi: 1S/C9H9BrO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H3
    • InChI Key: PXDIELLGFUEAIX-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C=O)=C(C=C1OC)OC

Computed Properties

  • Exact Mass: 243.97400
  • Monoisotopic Mass: 243.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.482
  • Melting Point: 140-141 °C (lit.)
  • Boiling Point: 344.3°Cat760mmHg
  • Flash Point: 162°C
  • Refractive Index: 1.567
  • PSA: 35.53000
  • LogP: 2.27880

5-Bromo-2,4-dimethoxybenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

5-Bromo-2,4-dimethoxybenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

5-Bromo-2,4-dimethoxybenzaldehyde Pricemore >>

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5-Bromo-2,4-dimethoxybenzaldehyde Production Method

5-Bromo-2,4-dimethoxybenzaldehyde Related Literature

  • 1. CCVI.—Substitution in resorcinol derivatives. Part II. Bromo-derivatives of β-resorcylaldehyde and their orientation
    Mysore Guru Srinivasa Rao,Collurayana Srikantia,Mysore Sesha Iyengar J. Chem. Soc. 1929 1578
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